Cas no 131515-01-0 (6-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-methyl-4,5,6,7-tetrahydroimidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one)

• Product name: 6-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-methyl-4,5,6,7-tetrahydroimidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one
• CAS No: 131515-01-0
• MF: C₂₁H₂₉N₃O
• MW: 339.47446513176
• CID: 1228502
• PubChem ID: 6451104

6-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-methyl-4,5,6,7-tetrahydroimidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-methyl-4,5,6,7-tetrahydroimidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one
• Imidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one, 6-(3,7-dimethyl-2,6-octadienyl)-4,5,6,7-tetrahydro-5-methyl-, (E)-(1)-
• TIBO derivative
• 131515-01-0
• Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 6-(3,7-dimethyl-2,6-octadienyl)-4,5,6,7-tetrahydro-5-methyl-, (E)-(1)-
• [(2E)-3,7-dimethylocta-2,6-dienyl]-methyl-[?]one

• Inchi： InChI=1S/C21H29N3O/c1-15(2)7-5-8-16(3)11-12-23-14-18-9-6-10-19-20(18)24(13-17(23)4)21(25)22-19/h6-7,9-11,17H,5,8,12-14H2,1-4H3,(H,22,25)/b16-11+
• InChI Key： AEQBIUWYQVXHJN-LFIBNONCSA-N
• SMILES： CC1CN2C3=C(CN1CC=C(C)CCC=C(C)C)C=CC=C3NC2=O

Computed Properties

• Exact Mass: 339.231
• Monoisotopic Mass: 339.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.6A^2

Experimental Properties

• Density: 1.12
• Refractive Index: 1.599